Cas no 1262019-40-8 (2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid)

• Product Name: 2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid
• CAS No: 1262019-40-8
• MF: C₁₆H₁₀ClF₃O₃
• MW: 342.697014331818
• CID: 4991715
• Update Time: 2025-06-08

2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid

• Inchi： 1S/C16H10ClF3O3/c17-13-9-10(6-8-15(21)22)5-7-11(13)12-3-1-2-4-14(12)23-16(18,19)20/h1-9H,(H,21,22)/b8-6+
• InChI Key： QGHKOMGYNBTGNL-SOFGYWHQSA-N
• SMILES： ClC1C=C(/C=C/C(=O)O)C=CC=1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• XLogP3: 5.3
• Topological Polar Surface Area: 46.5

Additional information on 2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid

Introduction to 2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid (CAS No. 1262019-40-8)

2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid (CAS No. 1262019-40-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its complex molecular structure, which includes a biphenyl core, a chloro substituent, and a trifluoromethoxy group, all of which contribute to its unique chemical properties and potential applications.

The molecular formula of 2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid is C₁₅H₉ClF₃O₃, and its molecular weight is 313.68 g/mol. The presence of the trifluoromethoxy group imparts significant electronic and steric effects, making this compound highly reactive and suitable for a wide range of synthetic transformations. Additionally, the chloro substituent provides further versatility in terms of functionalization and reactivity.

In recent years, 2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceuticals. The compound's ability to form stable conjugates with other functional groups makes it an attractive candidate for the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid in the synthesis of a series of potent inhibitors of the enzyme cyclooxygenase (COX). These inhibitors showed promising anti-inflammatory properties and were found to be effective in reducing inflammation in preclinical models. The study also demonstrated that the presence of the trifluoromethoxy group significantly enhanced the potency and selectivity of the inhibitors.

Beyond medicinal chemistry, 2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid has also found applications in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and photovoltaic materials. Research published in Advanced Materials explored the use of this compound in the fabrication of organic field-effect transistors (OFETs) with high carrier mobility and excellent stability. The results indicated that the compound's electronic structure and stability contribute to its superior performance in these devices.

The synthetic accessibility of 2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves a palladium-catalyzed cross-coupling reaction between 4-bromoacryloyl chloride and 2-chloro-3-(trifluoromethoxy)phenylboronic acid. This method offers high yields and excellent regioselectivity, making it suitable for industrial-scale production.

In conclusion, 2-Chloro-2'-(trifluoromethoxy)biphenyl-4-acrylic acid (CAS No. 1262019-40-8) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an attractive candidate for the development of novel pharmaceuticals, advanced materials, and other innovative applications. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.